Cas no 1502580-17-7 (4-amino-4-(thian-3-yl)butanoic acid)

• Product Name: 4-amino-4-(thian-3-yl)butanoic acid
• CAS No: 1502580-17-7
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6540507
• PubChem ID: 82608735
• Update Time: 2025-07-19

4-amino-4-(thian-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(thian-3-yl)butanoic acid
• EN300-1728939
• 1502580-17-7

• Inchi： 1S/C9H17NO2S/c10-8(3-4-9(11)12)7-2-1-5-13-6-7/h7-8H,1-6,10H2,(H,11,12)
• InChI Key： NSULJKGBAHSIJR-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(thian-3-yl)butanoic acid

Recent Advances in the Study of 4-amino-4-(thian-3-yl)butanoic acid (CAS: 1502580-17-7): A Comprehensive Research Brief

4-amino-4-(thian-3-yl)butanoic acid (CAS: 1502580-17-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thian-3-yl moiety and amino acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense research.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary findings suggest that 4-amino-4-(thian-3-yl)butanoic acid may interact with GABAergic pathways, offering potential applications in neurological disorders such as epilepsy and anxiety. Researchers have employed advanced techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to characterize its structural and functional properties. These studies have provided valuable insights into the compound's stereochemistry and binding affinities.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have demonstrated that 4-amino-4-(thian-3-yl)butanoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The mechanism underlying this activity appears to involve the inhibition of key metabolic enzymes, although further validation is required. These findings have spurred interest in developing derivatives of the compound to enhance its efficacy and reduce potential side effects.

The synthetic accessibility of 4-amino-4-(thian-3-yl)butanoic acid has also been a focal point of recent research. Several novel synthetic routes have been proposed, aiming to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic asymmetric synthesis, have shown particular promise in this regard. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Current research efforts are directed toward addressing these gaps, with a focus on in vivo studies and computational modeling. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, potentially leading to the development of new therapeutic agents based on 4-amino-4-(thian-3-yl)butanoic acid.

In conclusion, 4-amino-4-(thian-3-yl)butanoic acid (CAS: 1502580-17-7) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse pharmacological properties and synthetic tractability make it a compelling subject for ongoing and future research. As the scientific community continues to unravel its potential, this molecule may pave the way for innovative treatments across multiple therapeutic areas.